Cas no 103106-24-7 (Napyradiomycin A1)

• Product Name: Napyradiomycin A1
• CAS No: 103106-24-7
• Molecular Formula: C₂₅H₃₀CL₂O₅
• Molecular Weight: 481.40900
• CID: 165188

Napyradiomycin A1 Properties

Names and Identifiers

• 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-10a-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,4,4a,10a-tetrahydro-6,8-dihydroxy-2,2-dimethyl-,(3R,4aR,10aS)-
• (3R,4aR,10aS)-3,4a-dichloro-10a-[(2E)-3,7-dimethylocta-2,6-dienyl]-6,8-dihydroxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
• 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-10a-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,4,...
• 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4a-dichloro-10a-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,4,4a,10a-tetrahydro-6,8-dihydroxy
• NAPYRADIOMYCIN A
• napyradiomycin A1
• 2H-Naphtho(2,3-b)pyran-5,10-dione,3,4,4a,10a-tetrahydro-3,4a-dichloro-10a-(3,7-dimethyl-2,6-octadienyl)-6,8-dihydroxy-2,2-dimethyl
• 2H-Naphtho(2,3-b)pyran-5,10-dione,3,4a-dichloro-10a-(3,7-dimethyl-2,6-octadienyl)-3,4,4a,10a-tetrahydro-6,8-dihydroxy-2,2-dimethyl
• WS-9558A
• 3,4a-Dichloro-6,8-dihydroxy-3,4,4a,10a-tetrahydro-2,2-dimethyl-10a-(3,7-dimethyl-2,6-octadienyl)-2H-naphtho[2,3-b]pyran-5,10-dione

• InChIKey： BCPWMPCOEAOEDD-OQLLNIDSSA-N
• Inchi： InChI=1S/C25H30Cl2O5/c1-14(2)7-6-8-15(3)9-10-25-21(30)17-11-16(28)12-18(29)20(17)22(31)24(25,27)13-19(26)23(4,5)32-25/h7,9,11-12,19,28-29H,6,8,10,13H2,1-5H3/b15-9+
• SMILES： C/C(=C\CC/C(=C/CC12C(=O)C3=CC(=CC(O)=C3C(=O)C1(Cl)CC(C(O2)(C)C)Cl)O)/C)/C

Computed Properties

• Exact Mass: 480.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 480.147029
• Heavy Atom Count: 32
• Complexity: 830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 83.8

Experimental Properties

• LogP: 6.08230
• PSA: 83.83000
• Refractive Index: 1.595
• Boiling Point: 642.5°Cat760mmHg
• Flash Point: 342.4°C
• Density: 1.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds